Cas no 2172074-82-5 (2-(oxolan-3-yl)oxolane-2-carbaldehyde)

• Product Name: 2-(oxolan-3-yl)oxolane-2-carbaldehyde
• CAS No: 2172074-82-5
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6204155
• PubChem ID: 165572580
• Update Time: 2025-10-30

2-(oxolan-3-yl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)oxolane-2-carbaldehyde
• EN300-1619816
• 2172074-82-5

• Inchi： 1S/C9H14O3/c10-7-9(3-1-4-12-9)8-2-5-11-6-8/h7-8H,1-6H2
• InChI Key： JGAFYPURWKEJSM-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C1COCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(oxolan-3-yl)oxolane-2-carbaldehyde

Introduction to 2-(oxolan-3-yl)oxolane-2-carbaldehyde (CAS No. 2172074-82-5)

2-(oxolan-3-yl)oxolane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172074-82-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework, which includes both oxolane and oxetane moieties. The presence of these cyclic structures, coupled with the aldehyde functional group, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(oxolan-3-yl)oxolane-2-carbaldehyde consists of a central oxolane ring (a five-membered oxygen-containing heterocycle) substituted with an oxetane ring at the 3-position. The aldehyde group (-CHO) is located at the 2-position of the oxolane ring, contributing to its reactivity and potential utility in forming new chemical bonds. This structural motif is particularly interesting because it combines the stability of cyclic ethers with the reactivity of aldehydes, making it a valuable building block for more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The oxolane and oxetane moieties are known for their ability to mimic natural biomolecules and interact with biological targets in unique ways. For instance, oxolane derivatives have been explored as scaffolds for drug development, while oxetane-based compounds have shown promise in applications ranging from polymer chemistry to medicinal chemistry.

The aldehyde functionality in 2-(oxolan-3-yl)oxolane-2-carbaldehyde further enhances its utility as a synthetic intermediate. Aldehydes are highly reactive and can participate in various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are fundamental to organic synthesis and are often employed to construct more complex molecular architectures. The combination of these features makes 2-(oxolan-3-yl)oxolane-2-carbaldehyde a compelling candidate for further investigation in both academic and industrial settings.

One of the most promising areas of research involving 2-(oxolan-3-yl)oxolane-2-carbaldehyde is its potential application in drug discovery. The structural features of this compound suggest that it may interact with biological targets in ways that could lead to novel therapeutic agents. For example, the oxygen-containing heterocycles could serve as hydrogen bond donors or acceptors, facilitating interactions with proteins or nucleic acids. Additionally, the aldehyde group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

Recent studies have highlighted the importance of heterocyclic aldehydes in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of heterocyclic aldehydes allows for the exploration of multiple pharmacophores within a single molecule, which can enhance binding affinity and reduce side effects. Given these advantages, 2-(oxolan-3-yl)oxolane-2-carbaldehyde represents an exciting opportunity for developing new drugs.

Another area where 2-(oxolan-3-yl)oxolane-2-carbaldehyde shows promise is in materials science. The unique structural properties of this compound make it suitable for applications in polymer chemistry and nanotechnology. For instance, it could be used as a monomer or crosslinking agent to create novel polymers with tailored mechanical and thermal properties. Additionally, its ability to form stable cyclic structures might make it useful in designing supramolecular assemblies or molecular machines.

The synthesis of 2-(oxolan-3-yl)oxolane-2-carbaldehyde is another area of interest that has seen significant advancements. Modern synthetic methodologies have enabled chemists to construct complex heterocyclic structures with high precision and yield. Techniques such as transition metal-catalyzed reactions, organometallic chemistry, and flow chemistry have all contributed to the development of efficient synthetic routes for this type of compound. These advancements not only facilitate research but also make it possible to explore new derivatives with enhanced properties.

In conclusion,2-(oxolan-3-yloxolane)-carbaldehyde (CAS No.2172074-82-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science.The combination of its unique structural features—the oxolane and oxetane moieties—and its reactive aldehyde group—makes it a valuable intermediate for synthetic chemistry.

The growing body of research on heterocyclic compounds underscores their importance in addressing various scientific challenges.

Future studies focusing on this compound are likely to yield novel insights into its biological activities and practical applications.

This will not only advance our understanding but also pave the way for innovative solutions across multiple disciplines.